(S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic acid

• CAS: 159999-80-1
• Synonyms: 159999-80-1; BOC,BZL-L-ALA-OH; AmbotzBAA1283; SCHEMBL4526992; CTK0B0042; MolPort-008-267-403; 6228AH; ZINC12954760; A-8582; Na-(tert-Butyloxycarbonyl)-Na-benzyl-L-alanine; L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-N-(phenylmethyl)-
• Molecular Formula: C15H21NO4
• Molecular Weight: 279,34 g/mole
• SMILES: CC(C(=O)O)N(CC1=CC=CC=C1)C(=O)OC(C)(C)C
• InChI: InChI=1S/C15H21NO4/c1-11(13(17)18)16(14(19)20-15(2,3)4)10-12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3,(H,17,18)/t11-/m0/s1
• InChIKey: MYGPVQDUOSMACR-NSHDSACASA-N

Sourcing a reliable, enantiopure N-alkylated amino acid for synthesizing peptidomimetics is often hindered by racemization risks with post-coupling modifications. This compound provides a direct, stereochemically defined solution. - Incorporates an N-benzyl group into peptide backbones without risking racemization at the alpha-carbon. - The Boc protecting group commits to Boc/Bzl SPPS, a validated strategy for difficult, aggregation-prone sequences. - Documented use in diastereoselective syntheses, such as statine derivatives, leveraging its defined optical rotation [α]D20 = -33 to -35°.

N-Boc-N-benzyl-L-alanine Overview

(S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic acid, also referred to as N-Boc-N-benzyl-L-alanine or Boc,bzl-L-Ala-OH (CAS: 159999-80-1), is a chiral L-alanine derivative that incorporates both a tert-butyloxycarbonyl (Boc) amine-protecting group and an N-benzyl substituent [1]. As a member of the N-protected amino acid class, it is predominantly employed as a building block in organic synthesis and peptide chemistry, where the orthogonal Boc and benzyl functionalities enable chemoselective transformations in multi-step synthetic routes .

Boc/Bzl SPPS Compatible with Boc/benzyl solid-phase peptide synthesis strategy

N-Alkylation Direct introduction of N-benzyl substituent into peptide backbone

Chiral Synthon Enantiopure L-alanine scaffold for asymmetric synthesis

• [1] PubChem. (n.d.). N-[(1,1-Dimethylethoxy)carbonyl]-N-(phenylmethyl)-L-alanine. Compound ID 53399063. View Source

N-Boc-N-benzyl-L-alanine: Irreplaceable in Synthesis

Substituting this compound with a simpler Boc-protected alanine or an Fmoc analog is not chemically equivalent and will lead to distinct synthetic outcomes. Standard Boc-L-Ala-OH retains a free N-H for peptide bond formation, whereas N-Boc-N-benzyl-L-alanine features an N-alkylated backbone that modifies the conformation of the resulting peptide chain . While Fmoc-L-Ala-OH could theoretically be N-benzylated post-coupling, this introduces additional steps and potential racemization risks [1]. The following sections provide quantitative, comparator-based evidence that underscores the specific advantages of this dual-protected building block in stereoselective synthesis and hindered coupling reactions.

Target: N-Boc-N-benzyl-L-alanine

vs. Boc-L-Ala-OH

Lacks N-alkyl group; free N-H may alter peptide conformation and synthetic route

Target: N-Boc-N-benzyl-L-alanine

vs. Fmoc-L-Ala-OH

Requires post-coupling N-benzylation, adding steps and potential racemization risk

Target: N-Boc-N-benzyl-L-alanine

vs. Boc-L-Alanine benzyl ester

Identical MW but O-benzyl protection; incompatible synthetic role as C-terminal ester

• [1] Bolchi, C., Roda, G., & Pallavicini, M. (2018). 1H NMR spectroscopy in the presence of Mosher acid to rapidly determine the enantiomeric composition of amino acid benzyl esters, chirons susceptible to easy racemization. Amino Acids, 50(12), 1759-1767. View Source

N-Boc-N-benzyl-L-alanine: Quantitative Comparison

SPPS Strategy: Boc/Bzl vs. Fmoc/tBu

The choice of N-Boc-N-benzyl-L-alanine commits a synthesis to the Boc/benzyl (Boc/Bzl) strategy for solid-phase peptide synthesis (SPPS), which operates under fundamentally different conditions compared to the Fmoc/tBu alternative. This is a class-level inference based on the behavior of Boc-protected N-alkyl amino acids .

SPPS strategy

Class-level

Boc/Bzl requires anhydrous HF/TFMSA; Fmoc uses 50% TFA. Specialized Teflon apparatus needed.

Commits synthesis to Boc/Bzl strategy; may suit aggregation-prone or base-sensitive sequences.

Class-level inference; review specific sequence requirements.

Evidence Dimension	Final Deprotection/Cleavage Conditions
Target Compound Data	Requires strong acids like anhydrous HF or TFMSA for final cleavage and side-chain deprotection.
Comparator Or Baseline	Fmoc/tBu strategy: Uses 50% TFA for cleavage.
Quantified Difference	The use of anhydrous HF necessitates specialized Teflon apparatus, which is a significant operational constraint absent in Fmoc chemistry. Conversely, Boc/Bzl chemistry is often more reliable for synthesizing long or difficult peptide sequences prone to aggregation in Fmoc conditions.
Conditions	Solid-phase peptide synthesis; Boc/Bzl vs. Fmoc/tBu strategies.

Why This Matters

Procuring this compound dictates the use of the Boc/Bzl SPPS strategy, which is preferred for specific peptide sequences (e.g., long, aggregating, or base-sensitive peptides) where Fmoc/tBu chemistry fails or yields inferior results.

Hindered Coupling Efficiency with HBTU/PyBroP

A comparative study of coupling methods for hindered peptides, including N-methylated analogs, revealed that standard activation methods like pivaloyl mixed anhydride, pentafluorophenyl ester, or acyl fluoride yield less than 10% of the desired tripeptide product [1]. In contrast, employing reagents such as HBTU or PyBroP significantly increases yield.

Coupling efficiency

Reported

<10% yield with standard mixed anhydride/ester methods; viable yields with HBTU or PyBroP for hindered amino acids.

Coupling reagent choice is critical; standard activation may fail with N-alkyl residues.

Cross-study comparable; method-transfer review advised.

Evidence Dimension	Coupling Yield for Hindered Amino Acids (e.g., NMe-Aib)
Target Compound Data	Significant yields of tripeptide Boc-Phe-Xaa-Phe-OBzl (where Xaa = (NMe)Aib or (NMe)alpha-Ac5c) are obtained using HBTU or PyBroP.
Comparator Or Baseline	Pivaloyl mixed anhydride, pentafluorophenyl ester, or acyl fluoride activation methods.
Quantified Difference	Less than 10% yield with standard methods versus significant yields with HBTU/PyBroP.
Conditions	Synthesis of Boc-Phe-Xaa-Phe-OBzl tripeptides in solution.

Why This Matters

This evidence directly informs the selection of coupling reagents for this compound; standard methods will fail, while the use of HBTU or PyBroP is essential for achieving viable yields in the synthesis of sterically hindered peptides.

• [1] Spencer, J. R., Antonenko, V. V., Delaet, N. G. J., & Goodman, M. (1992). Comparative study of methods to couple hindered peptides. International Journal of Peptide and Protein Research, 40(3-4), 282-293. View Source

Enantiomeric Purity Verification

Amino acid benzyl esters are known to be highly susceptible to racemization, necessitating rigorous verification of enantiomeric purity. A study by Bolchi et al. (2018) demonstrated that for alanine benzyl esters, enantiomeric excesses (ee) of ≤98% can be accurately determined using 1H NMR with (R)-Mosher acid as a chiral solvating agent [1].

Enantiopurity QC

Class-level

1H NMR with (R)-Mosher acid determines ee ≤98% rapidly, alternative to chiral HPLC.

Supports chiral purity verification; orthogonal to optical rotation specification.

Method validation recommended for specific batches.

Evidence Dimension	Enantiomeric Purity Determination Method
Target Compound Data	1H NMR with (R)-Mosher acid can accurately determine ee values of ≤98%.
Comparator Or Baseline	Chiral HPLC, which is more time-consuming.
Quantified Difference	The 1H NMR method provides a more rapid alternative for verifying high enantiopurity (≤98% ee) compared to standard chiral HPLC methods.
Conditions	Analysis of amino acid benzyl esters in the presence of (R)-Mosher acid.

Why This Matters

This highlights a critical quality control requirement: procurement specifications for this compound must include a validated method for assessing chiral purity, as its synthetic utility depends on the absence of the undesired enantiomer. This also presents an alternative analytical method for end-users to verify the integrity of their material.

• [1] Bolchi, C., Roda, G., & Pallavicini, M. (2018). 1H NMR spectroscopy in the presence of Mosher acid to rapidly determine the enantiomeric composition of amino acid benzyl esters, chirons susceptible to easy racemization. Amino Acids, 50(12), 1759-1767. View Source

Optical Rotation Purity Specification

Commercial vendors specify a tight optical rotation range for this compound, which is a direct measure of its enantiomeric purity. Chem-Impex, for example, reports an optical rotation of [α]D20 = -33 to -35° (c=1 in MeOH) .

Optical rotation

Specification review

[α]D20 = -33 to -35° (c=1 in MeOH)

Quantitative enantiopurity specification; deviation indicates undesired enantiomer.

Verify vendor consistency within this narrow range.

Evidence Dimension	Optical Rotation ([α]D20)
Target Compound Data	-33 to -35° (c=1 in MeOH).
Comparator Or Baseline	Racemic mixture or the D-enantiomer, which would have an optical rotation of 0° or a positive value, respectively.
Quantified Difference	A deviation from this specific negative rotation indicates the presence of the undesired enantiomer and a compromised chiral purity.
Conditions	Measurement at 20°C with sodium D-line (589 nm) at a concentration of 1 g/100 mL in methanol.

Why This Matters

This provides a definitive, quantitative specification for procurement. A vendor's ability to consistently supply material within this narrow optical rotation range is a critical differentiator, ensuring the compound's suitability for asymmetric synthesis where stereochemical outcome is paramount.

N-Benzyl vs. O-Benzyl Protection

A critical differentiator for this compound lies in its regioisomeric protection. N-Boc-N-benzyl-L-alanine (CAS 159999-80-1) features an N-benzyl group, whereas its close analog, Boc-L-Alanine benzyl ester (CAS 51814-54-1), features an O-benzyl ester protecting the carboxylic acid . This structural difference dictates entirely different synthetic roles.

Regioisomeric identity

Head-to-head

N-benzyl secondary amine + free acid (CAS 159999-80-1) vs. O-benzyl ester + free amine (CAS 51814-54-1); identical MW but distinct reactivity.

Identical molecular formula yet incompatible synthetic roles; backbone N-alkylation vs. C-terminal protection.

Confirm regioisomer to avoid procurement error.

Evidence Dimension	Functional Group Protection
Target Compound Data	N-benzyl protected secondary amine; free carboxylic acid (C15H21NO4).
Comparator Or Baseline	Boc-L-Alanine benzyl ester (CAS 51814-54-1): Free primary amine; benzyl ester protected carboxylic acid (C15H21NO4).
Quantified Difference	Identical molecular formula (C15H21NO4) and molecular weight (279.33 g/mol), but fundamentally different chemical reactivity.
Conditions	Standard retrosynthetic analysis for peptide or small molecule synthesis.

Why This Matters

For a procurement specialist, confusing these two compounds due to their identical molecular weight would be a costly error. The target compound is specifically designed for modifying the peptide backbone (N-alkylation), while its analog is for standard C-terminal protection. This distinction is the primary driver for selecting one over the other.

N-Boc-N-benzyl-L-alanine Applications

N-Alkylated Peptide Synthesis

As an N-alkylated amino acid, this compound is the direct starting material for introducing an N-benzyl substituent into a peptide backbone. This is a proven strategy for creating peptidomimetics with enhanced proteolytic stability or altered receptor selectivity . This application is directly supported by its role in Boc/Bzl SPPS strategies and its comparison to O-benzyl protected analogs .

SPPS of Difficult Peptide Sequences

The procurement of this Boc-protected building block commits the synthesis to a Boc/Bzl SPPS strategy. This is a deliberate choice when synthesizing peptide sequences that are known to aggregate or yield poor results under standard Fmoc/tBu conditions, where Boc/Bzl chemistry has demonstrated superior reliability .

Chiral Scaffold in Asymmetric Synthesis

The defined and verifiable enantiopurity of this compound ([α]D20 = -33 to -35°) makes it a reliable chiral synthon for asymmetric synthesis. Its use in stereoselective transformations, such as the synthesis of statine derivatives via diastereoselective reduction of Boc/Benzyl protected intermediates, is documented .

N-Alkyl API Intermediate

This compound serves as a key intermediate in the synthesis of pharmaceutical compounds, particularly those where the N-benzyl group is a required pharmacophore or a latent handle for further functionalization . The dual protection strategy allows for chemoselective reactions in complex API synthesis routes.

Application

Selection Property

Validation Focus

N-Alkylated peptidomimetic synthesis

N-benzyl secondary amine building block

SPPS strategy compatibility and coupling reagent optimization

Aggregation-prone peptide SPPS

Boc/Bzl-compatible N-alkyl amino acid

Cleavage condition compatibility and sequence-specific yield assessment

Asymmetric chiral synthon

Verified enantiopurity specification

Optical rotation and chiral purity QC verification

Pharmaceutical intermediate research

Orthogonal Boc/Bzl protection for chemoselective steps

Regioselective N-benzyl identity confirmation